Cas no 24237-43-2 (ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

Ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with acetyl and amino functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (acetyl) substituents enhances its reactivity, enabling diverse chemical transformations. The ethyl ester moiety further improves solubility and facilitates derivatization. This compound is of interest in medicinal chemistry for its potential applications in designing bioactive agents, such as kinase inhibitors or CNS-targeted therapeutics. Its well-defined synthetic route ensures consistent purity and scalability for research and industrial use.
ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate structure
24237-43-2 structure
Product Name:ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
CAS No:24237-43-2
MF:C12H16N2O3S
MW:268.332041740417
MDL:MFCD01750487
CID:282977
PubChem ID:212358
Update Time:2025-05-24

ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
    • 6-ACETYL-2-AMINO-4,5,6,7-TETRAHYDRO-THIENO[2,3-C]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • ETHYL 6-ACETYL-2-AMINO-4,5,6,7-TETRAHYDROTHIENO-[2,3-C]PYRIDINE-3-CARBOXYLATE
    • Thieno[2,3-c]pyridine-3-carboxylicacid, 6-acetyl-2-amino-4,5,6,7-tetrahydro-, ethyl ester
    • ethyl 6-acetyl-2-amino-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
    • ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
    • Ethyl6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
    • ZBZSPXFRUVXRKH-UHFFFAOYSA-N
    • AG-205/15577064
    • BRN 0994847
    • AKOS000266144
    • BB 0257490
    • EN300-236133
    • 2-amino-3-carboethoxy-6-acetyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine
    • Ethyl 6-Acetyl-2-amino-4,5,6,7-tetrahydro-thieno[2,3-C]pyridine-3-carboxylate
    • LS-02515
    • Thieno(2,3-c)pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-6-acetyl-6-amino-, ethyl ester
    • ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
    • SCHEMBL6997953
    • HMS3536B05
    • Oprea1_779801
    • MFCD01750487
    • DTXSID70178927
    • SR-01000585190-1
    • 24237-43-2
    • F0913-5122
    • CCG-34532
    • 2-amino-3-carboethoxy-6-acetyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
    • FT-0679283
    • ethyl 6-acetyl-2-amino-4,5,6,7-tetrahydrothiopheno[2,3-c]pyridine-3-carboxylat e
    • SR-01000585190
    • Ethyl 4,5,6,7-tetrahydro-6-acetyl-6-aminothieno(2,3-c)pyridine-3-carboxylate
    • ethyl 6-acetyl-2-amino-5, 7-dihydro-4H-thieno[2, 3-c]pyridine-3-carboxylate
    • DB-028996
    • STK035010
    • ALBB-006967
    • ethyl 6-acetyl-2-amino-4H,5H,7H-thieno[2,3-c]pyridine-3-carboxylate
    • MDL: MFCD01750487
    • Inchi: 1S/C12H16N2O3S/c1-3-17-12(16)10-8-4-5-14(7(2)15)6-9(8)18-11(10)13/h3-6,13H2,1-2H3
    • InChI Key: ZBZSPXFRUVXRKH-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1CN(C(C)=O)CC2)N

Computed Properties

  • Exact Mass: 268.08800
  • Monoisotopic Mass: 268.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 517.8°Cat760mmHg
  • Flash Point: 267°C
  • Refractive Index: 1.601
  • PSA: 100.87000
  • LogP: 1.93070

ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Security Information

  • HazardClass:IRRITANT

ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Pricemore >>

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Additional information on ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 24237-43-2)

Ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 24237-43-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and functional groups such as an acetyl and an amino moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The thienopyridine scaffold is well-known for its pharmacological properties, particularly in the areas of antiplatelet therapy and anticancer research. The presence of the acetyl and amino groups in the structure of ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate further enhances its versatility and potential for modification to optimize its pharmacological profile.

Recent studies have explored the biological activities of this compound in detail. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate. The results indicated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the development of new anti-inflammatory drugs.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers evaluated the anticancer potential of ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate. The compound was tested against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The results showed that it exhibited potent cytotoxic activity against these cell lines, with IC50 values ranging from 1.5 to 5.0 μM. Further mechanistic studies revealed that the compound induces apoptosis through the activation of caspase pathways and the downregulation of Bcl-2 expression.

The synthetic route to prepare ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has been well-documented in the literature. A typical synthesis involves several steps, including the formation of a thienopyridine core through a cyclization reaction followed by functional group modifications to introduce the acetyl and amino groups. The synthetic methodology is robust and can be scaled up for large-scale production if required.

In addition to its potential therapeutic applications, ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has also been studied for its use as a building block in combinatorial chemistry. Its versatile structure allows for easy modification through various chemical reactions, making it a valuable starting material for the synthesis of novel compounds with diverse biological activities.

The safety profile of ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has been evaluated in several preclinical studies. Toxicity assays conducted on animal models have shown that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, ethyl 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 24237-43-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its pharmacological properties for various medical applications.

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